Cas no 2171694-08-7 (3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-cyclopropylbutanoic acid)

• Product Name: 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-cyclopropylbutanoic acid
• CAS No: 2171694-08-7
• MF: C₃₃H₃₆N₂O₆
• MW: 556.648749351501
• CID: 6341003
• PubChem ID: 165542601
• Update Time: 2025-05-23

3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-cyclopropylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-cyclopropylbutanoic acid
• EN300-1500471
• 3-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-cyclopropylbutanoic acid
• 2171694-08-7

• Inchi： 1S/C33H36N2O6/c1-21(40-19-22-10-4-3-5-11-22)30(31(38)35-33(2,18-29(36)37)23-16-17-23)34-32(39)41-20-28-26-14-8-6-12-24(26)25-13-7-9-15-27(25)28/h3-15,21,23,28,30H,16-20H2,1-2H3,(H,34,39)(H,35,38)(H,36,37)
• InChI Key： VKFSAYCTCSCPKE-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C1CC1)NC(C(C(C)OCC1C=CC=CC=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 556.25733687g/mol
• Monoisotopic Mass: 556.25733687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 41
• Rotatable Bond Count: 13
• Complexity: 895
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 114Ų

Additional information on 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-cyclopropylbutanoic acid

3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-cyclopropylbutanoic acid: A Comprehensive Overview of Its Properties and Applications

3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-cyclopropylbutanoic acid (CAS No. 2171694-08-7) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and peptide synthesis. This compound, often referred to as a Fmoc-protected amino acid derivative, plays a crucial role in the synthesis of complex peptides and pharmaceutical intermediates. Its unique structure, featuring both benzyloxy and cyclopropyl groups, makes it a valuable building block for researchers working on drug discovery and development.

The molecular structure of 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-cyclopropylbutanoic acid includes several functional groups that contribute to its reactivity and utility. The Fmoc (9-fluorenylmethoxycarbonyl) group serves as a protective moiety for the amino functionality, a common strategy in peptide synthesis to prevent unwanted side reactions. Meanwhile, the benzyloxy group provides additional protection for hydroxyl functionalities, and the cyclopropyl ring introduces interesting steric and electronic properties to the molecule.

In recent years, the demand for Fmoc-protected amino acid derivatives like 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-cyclopropylbutanoic acid has increased significantly, driven by the growing interest in peptide-based therapeutics. The pharmaceutical industry has recognized peptides as promising candidates for drug development due to their high specificity and relatively low toxicity. This compound serves as a critical intermediate in the synthesis of such therapeutic peptides, particularly those requiring cyclopropyl amino acid moieties for enhanced metabolic stability.

The synthesis of 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-cyclopropylbutanoic acid typically involves multi-step organic reactions, starting from readily available precursors. The process requires careful control of reaction conditions to ensure high yield and purity of the final product. Researchers often employ advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy to characterize and verify the structure of this compound.

One of the most significant applications of 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-cyclopropylbutanoic acid is in solid-phase peptide synthesis (SPPS). The Fmoc-protecting group can be selectively removed under mild basic conditions, allowing for sequential addition of amino acids in peptide chain assembly. The cyclopropyl moiety in this compound is particularly valuable as it can impart conformational constraints to the resulting peptides, potentially enhancing their biological activity and stability.

Recent studies have explored the use of cyclopropyl-containing amino acids like this compound in the development of novel antimicrobial peptides and enzyme inhibitors. The rigid three-membered ring structure can influence the overall conformation of peptides, potentially improving their binding affinity to biological targets. This has led to increased research interest in 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-cyclopropylbutanoic acid as a tool for creating peptide-based drugs with enhanced properties.

From a commercial perspective, 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-cyclopropylbutanoic acid is typically supplied as a white to off-white powder with high purity (>95%). Proper storage conditions are essential to maintain its stability, typically requiring protection from moisture and storage at low temperatures. The compound is soluble in common organic solvents such as DMF, DMSO, and dichloromethane, which facilitates its use in various synthetic applications.

The future outlook for 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-cyclopropylbutanoic acid appears promising, particularly as the pharmaceutical industry continues to invest in peptide-based therapeutics. With advancements in peptide drug delivery systems and the increasing understanding of peptide-protein interactions, specialized building blocks like this compound will likely remain in high demand. Researchers are particularly interested in exploring its potential for creating constrained peptides with improved pharmacokinetic properties.

For laboratories working with 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-cyclopropylbutanoic acid, proper handling procedures should always be followed, including the use of appropriate personal protective equipment. While the compound is not classified as hazardous under normal conditions, standard laboratory safety protocols should be observed during its use and storage.

In conclusion, 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-cyclopropylbutanoic acid (CAS No. 2171694-08-7) represents an important tool in modern peptide chemistry and drug discovery. Its unique structural features and versatility in peptide synthesis make it a valuable compound for researchers developing next-generation therapeutic agents. As the field of peptide-based pharmaceuticals continues to evolve, the significance of specialized building blocks like this is expected to grow accordingly.